BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Identification and
Characterization of Olanzapine N-Oxide (CAS
174794-02-6)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: OlanzapineN-Oxide

Cat. No.: B13065077

Get Quote

Introduction & Pharmacological Context

Olanzapine is a widely utilized atypical antipsychotic agent belonging to the

thienobenzodiazepine class, primarily prescribed for schizophrenia and bipolar disorder.
However, the chemical architecture of olanzapine—specifically its methylpiperazine moiety—
renders it highly susceptible to oxidative degradation.

Olanzapine N-Oxide (CAS 174794-02-6) is the primary oxidative product of this process. In the
realm of drug development and quality control, monitoring this specific compound is critical for
two reasons:

« In Vivo Metabolism: It is a major, known human metabolite formed via hepatic oxidative
deamination[1].

« In Vitro Stability: It serves as a key indicator of formulation instability, often arising from drug-
excipient incompatibilities (e.g., trace peroxides in binders) or environmental stress during
storage[2].
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Regulatory bodies mandate strict control over this compound, officially designating it as
Olanzapine EP Impurity D and USP Related Compound C[3][4]. Failure to accurately identify
and quantify this N-oxide can lead to compromised drug efficacy, altered pharmacokinetic

profiles, and regulatory rejection.

Mechanisms of Formation

The formation of Olanzapine N-Oxide is driven by the nucleophilic nature of the tertiary amine
on the piperazine ring. The causality of its formation diverges based on the environment:

o Hepatic Pathway: In biological systems, Cytochrome P450 (CYP450) enzymes catalyze the
N-oxidation of the piperazine ring, altering the molecule's polarity and facilitating its

excretion[1].

o Formulation Pathway: In solid oral dosages, olanzapine is highly sensitive to moisture and
temperature. Trace hydroperoxides present in common excipients (like povidone or
crospovidone) act as oxidizing agents, directly transferring an oxygen atom to the N1
position of the piperazine ring[5][6].

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.lgcstandards.com/GB/en/Olanzapine-N-Oxide/p/LPM-OLZ-2399-FB-10
https://www.lgcstandards.com/CO/en/Olanzapine-N-Oxide/p/TRC-O253760
https://cymitquimica.com/cas/174794-02-6/
https://www.researchgate.net/publication/236023820_Identification_and_characterization_of_Olanzapine_degradation_products_under_oxidative_stress_condition
https://www.ovid.com/journals/jpaba/abstract/10.1016/j.jpba.2011.05.003~identification-of-oxidative-degradation-impurities-of?redirectionsource=fulltextview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13065077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Olanzapine API
(Parent Compound)

Enzymatic Oxidation Environmental/Chemical Stress

In Vivo Metabolism In Vitro Degradation
(Hepatic CYP450) (Oxidative Stress/Excipients)

N-oxidation at Piperazine Peroxide/Heat Exposure

Olanzapine N-Oxide
(CAS: 174794-02-6)

Click to download full resolution via product page

Olanzapine N-Oxide formation pathways via metabolism and degradation.

Physicochemical and Spectroscopic Profile
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To establish a self-validating analytical framework, researchers must first establish the baseline
quantitative properties of the target analyte. The addition of the oxygen atom (+16 Da)
fundamentally shifts the mass and polarity of the parent compound.

Property Value

Analyte Name Olanzapine N-Oxide

CAS Number 174794-02-6

Molecular Formula C17H20N40S

Molecular Weight 328.43 g/mol

Exact Mass 328.1358

Pharmacopeial Names EP Impurity D; USP Related Compound C
Precursor lon [M+H]+ m/z 329

1-Methyl-4-(2-methyl-10H-thieno[2,3-b]
[1,5]benzodiazepin-4-yl)piperazin-1-oxide

IUPAC / Chemical Name

Data synthesized from certified reference material specifications[3][4].

Analytical Methodologies for Identification

Differentiating Olanzapine N-Oxide from isobaric impurities (such as lactam derivatives or
desmethyl olanzapine) requires an orthogonal analytical approach. Relying solely on UV
retention times is insufficient due to structural similarities. The following protocols combine
mass spectrometry for extreme sensitivity with Nuclear Magnetic Resonance (NMR) for
definitive spatial elucidation.

Protocol 1: UHPLC-ESI-MS/MS Quantification

Objective: Isolate and quantify trace levels (ng/mL) of Olanzapine N-Oxide from complex
matrices (plasma or degraded formulation). Causality: Ultra-High-Performance Liquid
Chromatography (UHPLC) coupled with Electrospray lonization Tandem Mass Spectrometry
(ESI-MS/MS) in Multiple Reaction Monitoring (MRM) mode allows for the exact differentiation of
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the N-oxide by monitoring specific precursor-to-product ion transitions, eliminating matrix
interference[7].

Step-by-Step Methodology:

o Sample Preparation (Extraction): Perform a liquid-liquid extraction (LLE) using an organic
solvent (e.g., ethyl acetate) to precipitate proteins or insoluble excipients.

o Reasoning: LLE isolates the basic drug and its metabolites while minimizing matrix effects
that cause ion suppression in the ESI source.

o Chromatographic Separation: Inject the purified extract onto a C18 reverse-phase column
(e.g., 150 mm x 4.6 mm, 5 pym). Utilize an isocratic mobile phase consisting of 10 mM
disodium hydrogen phosphate buffer (pH 7.4) and acetonitrile (35:65 v/v) at a flow rate of 1.0
mL/min.

o Reasoning: Maintaining a slightly alkaline pH (7.4) ensures that the basic piperazine
nitrogen remains largely unprotonated during the run, which prevents peak tailing and
improves chromatographic resolution from the parent API[5].

« lonization and Detection: Operate the mass spectrometer in positive ESI mode. Monitor the
precursor ion [M+H]+ at m/z 329.

o Reasoning: Olanzapine N-Oxide readily accepts a proton in the ESI source. Collision-
induced dissociation (CID) will yield specific fragment ions that validate the presence of
the intact thienobenzodiazepine core, confirming the +16 Da addition is localized to the
piperazine appendage[7].

Protocol 2: Structural Elucidation via NMR
Spectroscopy

Objective: Confirm the exact atomic position of the oxygen atom. Causality: While MS/MS

confirms the empirical addition of an oxygen atom, it cannot definitively prove which nitrogen is
oxidized. 1H and 13C NMR spectroscopy provide the electronic environment data necessary to
confirm oxidation specifically at the N1-piperazine position[5][8].

Step-by-Step Methodology:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/publication/271381078_Sensitive_UHPLC-MSSRM_method_for_quantifying_olanzapine_metabolites_and_degradation_products_from_sera
https://www.researchgate.net/publication/236023820_Identification_and_characterization_of_Olanzapine_degradation_products_under_oxidative_stress_condition
https://www.researchgate.net/publication/271381078_Sensitive_UHPLC-MSSRM_method_for_quantifying_olanzapine_metabolites_and_degradation_products_from_sera
https://www.researchgate.net/publication/236023820_Identification_and_characterization_of_Olanzapine_degradation_products_under_oxidative_stress_condition
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0033-1338519?device=desktop&innerWidth=412&offsetWidth=412
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13065077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

» Preparative Isolation: Scale up the aforementioned HPLC method to a preparative column to
collect the specific fraction corresponding to the N-oxide peak. Lyophilize (freeze-dry) the

fraction to obtain a neat, solvent-free solid.

o Sample Dissolution: Dissolve the purified solid in deuterated chloroform (CDCI3) or DMSO-
dé.

o Reasoning: Deuterated solvents provide the necessary lock signal for the NMR
spectrometer and prevent massive solvent proton interference that would obscure the

analyte's signals.
o Data Acquisition (1H, 13C, and DEPT): Acquire 1D and 2D NMR spectra.

o Reasoning: The N-oxidation causes a highly distinct downfield chemical shift of the
protons and carbons immediately adjacent to the oxidized nitrogen on the piperazine ring.
By comparing these shifts to a Certified Reference Material (CRM) of the parent
olanzapine, the exact site of oxidation is unequivocally validated[5][8].
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Orthogonal analytical workflow for the isolation and identification of Olanzapine N-Oxide.
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Regulatory & Quality Control Implications

Under ICH Q3A/Q3B guidelines, degradation products in new drug applications must be
identified if they exceed the 0.1% threshold. Because Olanzapine N-Oxide is a primary
degradant, stability-indicating assays must be explicitly validated for its detection. Quality
Control (QC) laboratories must utilize verified CRMs, such as the Olanzapine Related
Compound C USP Reference Standard, to prepare system suitability solutions. This ensures
that the HPLC system has sufficient theoretical plates and resolution to separate the N-oxide
from the parent APl and other impurities like the thiolactam or lactam degradants[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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